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Cat. No.: B15555084 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Vat Brown 1 Powder

Introduction
Vat Brown 1, also known by its Colour Index name C.I. 70800, is a complex anthraquinone

dye.[1][2] It is a member of the vat dye class, which are characterized by their application

method involving a reduction (vatting) step to a water-soluble leuco form, followed by oxidation

back to the insoluble pigment within the substrate's fibers. This process imparts high color

fastness, making it suitable for dyeing cellulosic fibers like cotton, hemp, and viscose.[3][4][5]

This technical guide provides a comprehensive overview of the physical and chemical

properties of Vat Brown 1 powder, its synthesis, application protocols, and relevant analytical

methodologies, intended for researchers, scientists, and professionals in drug development

and materials science.

Physical and Chemical Properties
Vat Brown 1 is a fine, dark brown to black crystalline powder with a slight odor.[6] Its core

structure is a carbazole derivative of anthraquinone.[7] The compound is known for its stability

and insolubility in water and many common organic solvents under normal conditions.[3][5][8]
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Property Value Source(s)

CAS Number 2475-33-4 [1][4][5][6][9]

Molecular Formula C42H18N2O6 [1][3][4][5][6][8][9]

Molecular Weight 646.60 g/mol [1][3][4][6]

Appearance

Fine, dark brown to black

crystalline powder.[6] Red light

brown shade.[3][4]

[3][4][6]

Solubility

Insoluble in water and cold

xylene.[3][4][5][8] Slightly

soluble in hot tetralin and hot

xylene.[3][4][5][8]

[3][4][5][8]

Behavior in H2SO4

Forms a greenish-gray or

Copenhagen green solution in

concentrated sulfuric acid, with

a brown precipitate upon

dilution.[2][3][4][5][8]

[2][3][4][5][8]

Leuco Form Color

The alkaline-reduced (leuco)

form is yellow-brown.[2][4] The

acid-reduced form is dark

olive.[2][4]

[2][4]

Experimental Protocols
Synthesis of Vat Brown 1
The manufacturing process for Vat Brown 1 is a multi-step chemical synthesis that involves the

condensation of two key anthraquinone intermediates.[6][7] The overall yield for this seven-step

process is estimated to be around 19%, highlighting its complexity.[7]

A common synthetic pathway involves:

Preparation of Intermediate 1 (1-amino-5-benzamidoanthraquinone): This intermediate is

prepared from 1,5-diaminoanthraquinone through a process of acylation followed by acidic
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hydrolysis.[10][11]

Preparation of Intermediate 2 (1-benzoylamino-4-bromoanthraquinone): This is synthesized

from 1-aminoanthraquinone via acylation and subsequent bromination.[10][11]

Condensation: The two primary intermediates are condensed together in an organic solvent,

often in the presence of a copper catalyst and an acid-binding agent.[6][7][11]

Carbazolation (Ring Closure): The resulting condensate undergoes a ring-closing reaction,

typically carried out in pyridine with aluminum chloride or sulfuric acid, to form the carbazole

structure.[7][10][11]

Oxidation: An oxidation step is performed to yield the final Vat Brown 1 pigment.[10][11]
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Caption: Synthesis pathway of Vat Brown 1.

Vat Dyeing Protocol
The application of Vat Brown 1 to textiles follows the characteristic vat dyeing process. The

insoluble dye is converted into a soluble form that can penetrate the fibers, and is then reverted

to its insoluble form.

Vatting: The insoluble Vat Brown 1 powder is reduced to its soluble leuco form. This is

typically achieved using a reducing agent like sodium hydrosulfite in an alkaline solution

(e.g., caustic soda).
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Dyeing: The textile material is immersed in the dyebath containing the soluble leuco dye,

allowing it to penetrate the fibers. For cotton products, a reduction temperature of 40-50°C

for 10-15 minutes is often used.[3]

Oxidation: The textile is removed from the dyebath and the leuco dye is oxidized back to the

insoluble parent pigment. This can be done by exposure to air or by using chemical oxidizing

agents like hydrogen peroxide or sodium perborate.

Soaping: The dyed fabric is washed with a hot soap or detergent solution to remove any

loose surface dye and to stabilize the color.
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Caption: General workflow for applying Vat Brown 1 dye.

Analytical Methodologies
The characterization of Vat Brown 1 and its degradation products often requires sophisticated

analytical techniques.

UV-Visible Spectroscopy (UV-Vis): This technique is used to monitor the decolorization and

degradation of the dye. The absorption spectra of Vat Brown 1 show characteristic peaks in

the visible region, which are attributed to its anthraquinone and carbonyl groups.[12][13]

During degradation, a decrease in absorbance and a shift of the absorption band from the

visible to the UV region indicates the breakdown of the larger dye molecules.[13]

Fourier-Transform Infrared Spectroscopy (FT-IR): FT-IR is employed to identify functional

groups and confirm the degradation of the dye's structure.[14] The disappearance or shifting

of peaks corresponding to aromatic rings and carbonyl groups after treatment can confirm

the breakdown of the molecule.[14][15]

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for separating

and quantifying the dye and its by-products, making it essential for assessing purity and

studying degradation kinetics.

Mass Spectrometry (MS): Coupled with techniques like LC, MS is used to identify the

molecular weight of intermediate and final degradation products, helping to elucidate the

degradation pathway.

Biodegradation Pathway
While specific signaling pathways in a drug development context are not documented for Vat
Brown 1, studies on its environmental fate have proposed biodegradation pathways. Research

on a similar dye, Vat Brown R, suggests that microbial consortia can break it down into less

toxic compounds.

The proposed pathway involves biotransformation into intermediates like 1,2-

diaminoanthracene-9,10-dione and anthracene-9,10-dione, which are then mineralized into
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non-toxic compounds such as phthalic acid.
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Caption: Proposed biodegradation pathway for Vat Brown R.
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Applications and Relevance in Research
Vat Brown 1 is primarily used in the textile industry for dyeing cotton, hemp, silk, and viscose

fibers.[3][4][5] It is valued for its good uniformity and affinity for cotton.[5] It is also used in

polyester/cotton blended fabrics.[3][5]

For researchers, Vat Brown 1 serves as a model compound for studying:

Complex Organic Synthesis: Its intricate manufacturing process is a case study in industrial

organic chemistry.[7]

Environmental Science: Its persistence and the methods for its degradation (both

electrochemical and biological) are areas of active research.[12][14]

Analytical Chemistry: The identification and quantification of such complex molecules in

various matrices pose analytical challenges.[16]

While not a pharmaceutical agent, its classification as a fluorescent dye suggests potential

applications in labeling and chemical stain analysis.[17] The broader field of vat

photopolymerization is also being explored for advanced drug delivery and the fabrication of

medical devices, although this is not a direct application of Vat Brown 1 itself.[18][19][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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